Cas no 53692-58-3 (2-Propyn-1-one, 1-(3-methylphenyl)-3-phenyl-)

2-Propyn-1-one, 1-(3-methylphenyl)-3-phenyl- structure
53692-58-3 structure
Product Name:2-Propyn-1-one, 1-(3-methylphenyl)-3-phenyl-
CAS No:53692-58-3
MF:C16H12O
MW:220.265884399414
CID:356660
PubChem ID:12660273
Update Time:2025-04-19

2-Propyn-1-one, 1-(3-methylphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-one, 1-(3-methylphenyl)-3-phenyl-
    • 1-(3-methylphenyl)-3-phenylprop-2-yn-1-one
    • SCHEMBL5592874
    • 3-Phenyl-1-(m-tolyl)prop-2-yn-1-one
    • 53692-58-3
    • DTXSID80505987
    • Inchi: 1S/C16H12O/c1-13-6-5-9-15(12-13)16(17)11-10-14-7-3-2-4-8-14/h2-9,12H,1H3
    • InChI Key: UIRBYIHSKCOUIQ-UHFFFAOYSA-N
    • SMILES: O=C(C#CC1C=CC=CC=1)C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 220.08886
  • Monoisotopic Mass: 220.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

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